![molecular formula C9H11ClN2O B1522599 4-(2-Chloropyridin-3-yl)morpholine CAS No. 54231-44-6](/img/structure/B1522599.png)
4-(2-Chloropyridin-3-yl)morpholine
Overview
Description
“4-(2-Chloropyridin-3-yl)morpholine” is a unique chemical compound with the molecular formula C10H11ClN2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of “this compound” involves a multi-step process. The reaction of pyridine-3-amine with chlorosulfonyl isocyanate is followed by the addition of morpholine under mild conditions.Molecular Structure Analysis
The molecular structure of “this compound” includes a total of 34 bonds. There are 19 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, and 2 six-membered rings .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 262.71 . It is a highly polar compound with a low melting point, making it ideal for use in a variety of laboratory experiments.Scientific Research Applications
Applications in Medicinal Chemistry
- PI3K-AKT-mTOR Pathway Inhibitors : Morpholines, including 4-(2-chloropyridin-3-yl)morpholine, have been used in developing inhibitors for the PI3K-AKT-mTOR pathway, which is significant in cancer research. These compounds act as kinase hinge binders, playing a crucial role in selective inhibition (Hobbs et al., 2019).
- Dopamine Receptor Antagonists : A series of chiral alkoxymethyl morpholine analogs, including this compound, have been synthesized as potent and selective antagonists for dopamine D4 receptors. These compounds are significant in neurological research and potential therapeutic applications (Witt et al., 2016).
Applications in Organic Synthesis
- Synthesis of Biologically Active Compounds : Morpholine derivatives, including this compound, are key intermediates in synthesizing various biologically active compounds. They have been used in the synthesis of antimicrobials and other biologically significant molecules (Mazur, Pitucha, & Rzączyńska, 2007).
Applications in Green Chemistry
- Catalysis in Cross-Coupling Reactions : Morpholine derivatives have been applied as catalysts in Suzuki–Miyaura and Sonogashira cross-coupling reactions. These reactions are crucial in creating complex organic compounds, and the use of morpholine derivatives represents a more environmentally friendly approach (Reddy, Reddy, & Reddy, 2016).
Applications in Antimicrobial Research
- Antimicrobial and Antiurease Activities : New morpholine derivatives have been synthesized and shown to exhibit antimicrobial and antiurease activities. These activities make them potential candidates for developing new antimicrobial agents (Bektaş et al., 2012).
Applications in Crystallography
- Structural Analysis : Morpholine derivatives have been used in crystal structure studies to understand the molecular architecture and interactions of complex compounds (Singh et al., 2000).
Safety and Hazards
The safety and hazards associated with “4-(2-Chloropyridin-3-yl)morpholine” include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
Morpholine derivatives are known to interact with various biological targets. For instance, some morpholine-bearing compounds have been found to modulate lysosomal pH . The specific target of “4-(2-Chloropyridin-3-yl)morpholine” would depend on its exact chemical structure and the presence of any functional groups that can interact with biological molecules.
Properties
IUPAC Name |
4-(2-chloropyridin-3-yl)morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O/c10-9-8(2-1-3-11-9)12-4-6-13-7-5-12/h1-3H,4-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCAZVILXVGXDMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(N=CC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10680650 | |
Record name | 4-(2-Chloropyridin-3-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10680650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54231-44-6 | |
Record name | 4-(2-Chloropyridin-3-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10680650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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